![molecular formula C9H13NO B6153660 2-oxaspiro[3.5]nonane-7-carbonitrile CAS No. 2111788-73-7](/img/no-structure.png)
2-oxaspiro[3.5]nonane-7-carbonitrile
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxaspiro[3.5]nonane-7-carbonitrile involves the cyclization of a precursor compound containing a nitrile group and a cyclohexene ring. The cyclization reaction is carried out under acidic conditions to form the spirocyclic ring system.", "Starting Materials": [ "Cyclohexene", "Methyl cyanoacetate", "Sodium methoxide", "Acetic acid", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Methyl cyanoacetate is reacted with sodium methoxide to form the sodium salt of methyl cyanoacetate.", "Step 2: Cyclohexene is added to the reaction mixture and the resulting mixture is stirred at room temperature for several hours to allow for the formation of the intermediate compound.", "Step 3: Acetic acid is added to the reaction mixture to quench the reaction and the resulting mixture is then extracted with dichloromethane.", "Step 4: The organic layer is washed with water and dried over anhydrous sodium sulfate.", "Step 5: The solvent is removed under reduced pressure to yield the crude product.", "Step 6: The crude product is dissolved in a mixture of hydrochloric acid and water and the resulting mixture is stirred at room temperature for several hours to allow for the cyclization reaction to occur.", "Step 7: The reaction mixture is then neutralized with sodium hydroxide and extracted with dichloromethane.", "Step 8: The organic layer is washed with water and dried over anhydrous sodium sulfate.", "Step 9: The solvent is removed under reduced pressure to yield the final product, 2-oxaspiro[3.5]nonane-7-carbonitrile." ] } | |
CAS RN |
2111788-73-7 |
Product Name |
2-oxaspiro[3.5]nonane-7-carbonitrile |
Molecular Formula |
C9H13NO |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
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